Cas no 4767-03-7 (2,2-Bis(hydroxymethyl)propionic acid)

• Product Name: 2,2-Bis(hydroxymethyl)propionic acid
• CAS No: 4767-03-7
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• MDL: MFCD00004199
• CID: 45298
• PubChem ID: 78501
• Update Time: 2026-05-14

2,2-Bis(hydroxymethyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid
• DMPA
• 2,2-Bis(hydroxymethyl)propionic acid
• Dimethylolpropionic acid
• dihydroxypivalic acid
• 2,2-Dimethylol Propionic Acid
• 3-Hydroxy-2-(hydroxymethyl)-2-methyl-propanoic acid
• 2,2-Dihydroxymethylpropionic acid
• 2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE
• 2,2-Bis(Hydroxymethyl)Propanoicacid
• 2-carboxy-2-methyl-1,3-propanediol
• 3-hydroxyl-2-hydroxymethyl-2-methylpropionic acid
• Bis-MPA
• DiMethylol Propionic
• DMPA®
• DMPA （Dimethylolpropionic acid)

• MDL： MFCD00004199
• Inchi： 1S/C5H10O4/c1-5(2-6,3-7)4(8)9/h6-7H,2-3H2,1H3,(H,8,9)
• InChI Key： PTBDIHRZYDMNKB-UHFFFAOYSA-N
• SMILES： CC(CO)(CO)C(=O)O
• BRN： 1756385

Computed Properties

• Exact Mass: 134.05800
• Monoisotopic Mass: 134.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Free flowing Beige granular powder. It is hygroscopic.
• Density: 0.84
• Melting Point: 189-191 °C (lit.)
• Boiling Point: 366.7℃ at 760 mmHg
• Flash Point: >150℃
• Refractive Index: 1.4240 (estimate)
• PH: 2.6 (50g/l, H2O, 20℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 77.76000
• LogP: -0.93810
• Merck: 3253
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water and methanol, slightly soluble in acetone, insoluble in benzene.

2,2-Bis(hydroxymethyl)propionic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-9
• RTECS：UA2465265
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/37
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,2-Bis(hydroxymethyl)propionic acid

Recent Advances in the Application of 2,2-Bis(hydroxymethyl)propionic acid (CAS: 4767-03-7) in Chemical Biology and Pharmaceutical Research

2,2-Bis(hydroxymethyl)propionic acid (BHMPA, CAS: 4767-03-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural properties and functional groups. This compound, characterized by two hydroxymethyl groups and a carboxylic acid moiety, has been widely utilized in the synthesis of dendrimers, polymers, and drug delivery systems. Recent studies have further expanded its applications in targeted drug delivery, biodegradable materials, and as a linker in bioconjugation chemistry. This research brief aims to summarize the latest advancements and highlight the potential of BHMPA in these areas.

One of the most significant recent developments involves the use of BHMPA in the design of dendritic polymers for drug delivery. Researchers have exploited its bifunctional nature to create hyperbranched polymers with high drug-loading capacities and controlled release profiles. A 2023 study published in the Journal of Controlled Release demonstrated that BHMPA-based dendrimers could effectively encapsulate hydrophobic anticancer drugs, improving their solubility and bioavailability. The study reported a 40% increase in tumor accumulation compared to conventional delivery systems, showcasing the potential of BHMPA in oncology applications.

In the field of biodegradable materials, BHMPA has been incorporated into novel polyesters and polycarbonates. Its ability to introduce branching points in polymer chains has enabled the development of materials with tailored degradation rates and mechanical properties. A recent breakthrough published in Biomaterials Science highlighted the use of BHMPA-derived polymers for tissue engineering scaffolds. These materials exhibited excellent biocompatibility and supported cell adhesion and proliferation, making them promising candidates for regenerative medicine applications.

The pharmaceutical industry has also recognized BHMPA's potential as a linker in antibody-drug conjugates (ADCs). Its stable yet cleavable ester bonds make it ideal for connecting cytotoxic payloads to targeting antibodies. A 2024 patent application by a major pharmaceutical company detailed a new class of ADCs using BHMPA linkers, showing improved stability in circulation and enhanced payload release at target sites. This innovation addresses one of the key challenges in ADC development - the balance between systemic stability and intracellular drug release.

Beyond these applications, recent computational studies have explored BHMPA's potential in molecular recognition and supramolecular chemistry. Molecular dynamics simulations have revealed that BHMPA can form stable complexes with various biological targets through hydrogen bonding and hydrophobic interactions. These findings, published in the Journal of Chemical Information and Modeling, suggest new opportunities for BHMPA in drug design and protein engineering.

Despite these advancements, challenges remain in the large-scale production and purification of BHMPA-derived compounds. Recent process chemistry studies have focused on optimizing synthetic routes to improve yields and reduce environmental impact. A green chemistry approach published in ACS Sustainable Chemistry & Engineering demonstrated a solvent-free synthesis of BHMPA derivatives with 85% yield, representing a significant improvement over traditional methods.

In conclusion, 2,2-Bis(hydroxymethyl)propionic acid (CAS: 4767-03-7) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical research. From advanced drug delivery systems to innovative biomaterials, its applications are expanding rapidly. Future research directions may include the development of BHMPA-based theranostic agents and its incorporation into more complex macromolecular architectures. As synthetic methodologies improve and our understanding of its interactions deepens, BHMPA is poised to play an increasingly important role in addressing current challenges in medicine and materials science.